Cas no 2306248-19-9 (3-Piperidinamine, 4-fluoro-1-methyl-, hydrochloride (1:2), (3R,4S)-)
3-Piperidinamine, 4-fluoro-1-methyl-, hydrochloride (1:2), (3R,4S)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinamine, 4-fluoro-1-methyl-, hydrochloride (1:2), (3R,4S)-
- (3R,4S)-4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride
- PS-20253
- 2306248-19-9
- F86272
- (3R,4S)-4-Fluoro-1-methylpiperidin-3-amine dihydrochloride
-
- Inchi: 1S/C6H13FN2.ClH/c1-9-3-2-5(7)6(8)4-9;/h5-6H,2-4,8H2,1H3;1H/t5-,6+;/m0./s1
- InChI Key: AFERZUHMIOIQAJ-RIHPBJNCSA-N
- SMILES: N[C@@H]1CN(C)CC[C@@H]1F.Cl
Computed Properties
- Exact Mass: 204.0596320g/mol
- Monoisotopic Mass: 204.0596320g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 97.1
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.3Ų
3-Piperidinamine, 4-fluoro-1-methyl-, hydrochloride (1:2), (3R,4S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1298420-100mg |
(3R,4S)-4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride |
2306248-19-9 | 97% | 100mg |
$385 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1298420-250MG |
(3R,4S)-4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride |
2306248-19-9 | 97% | 250mg |
$615 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1298420-500MG |
(3R,4S)-4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride |
2306248-19-9 | 97% | 500mg |
$1025 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1298420-1G |
(3R,4S)-4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride |
2306248-19-9 | 97% | 1g |
$1540 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1298420-5G |
(3R,4S)-4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride |
2306248-19-9 | 97% | 5g |
$4020 | 2023-09-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0086-1-100MG |
(3R,4S)-4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride |
2306248-19-9 | 97% | 100MG |
¥ 2,052.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0086-1-250MG |
(3R,4S)-4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride |
2306248-19-9 | 97% | 250MG |
¥ 3,280.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0086-1-500MG |
(3R,4S)-4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride |
2306248-19-9 | 97% | 500MG |
¥ 5,464.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0086-1-1G |
(3R,4S)-4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride |
2306248-19-9 | 97% | 1g |
¥ 8,190.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0086-1-5G |
(3R,4S)-4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride |
2306248-19-9 | 97% | 5g |
¥ 24,571.00 | 2023-03-31 |
3-Piperidinamine, 4-fluoro-1-methyl-, hydrochloride (1:2), (3R,4S)- Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-Piperidinamine, 4-fluoro-1-methyl-, hydrochloride (1:2), (3R,4S)-
Introduction to 3-Piperidinamine, 4-fluoro-1-methyl-, hydrochloride (1:2), (3R,4S) and Its Significance in Modern Chemical Biology
3-Piperidinamine, 4-fluoro-1-methyl-, hydrochloride (1:2), (3R,4S), with the CAS number 2306248-19-9, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This enantiomerically pure derivative of piperidine has garnered attention due to its unique structural features and potential applications in drug discovery. The presence of a fluoro substituent at the 4-position and a methyl group at the 1-position, coupled with the specific (3R,4S) configuration, imparts distinct pharmacokinetic and pharmacodynamic properties that make it a valuable scaffold for developing novel therapeutic agents.
The hydrochloride salt form (1:2) enhances the compound's solubility and stability, making it more amenable for various biochemical assays and preclinical studies. The fluorine atom, a well-documented modulator of metabolic stability and binding affinity, plays a pivotal role in fine-tuning the interactions of this molecule with biological targets. Recent advancements in computational chemistry have enabled researchers to predict with greater accuracy how such modifications influence molecular behavior, paving the way for more targeted drug design.
In the context of contemporary pharmaceutical research, 3-Piperidinamine, 4-fluoro-1-methyl-, hydrochloride (1:2), (3R,4S) has been explored for its potential in addressing various therapeutic challenges. Studies have highlighted its utility as a building block for kinase inhibitors, particularly those targeting receptors overexpressed in cancerous tissues. The enantioselective synthesis of this compound has been optimized using asymmetric catalysis techniques, ensuring high yields and purity levels essential for rigorous biological evaluation.
One of the most compelling aspects of this compound is its role in modulating neurotransmitter systems. The piperidine core is structurally analogous to several known psychoactive substances, suggesting that derivatives like (3R,4S)-4-fluoro-1-methyl-3-piperidinamine hydrochloride could exhibit effects on central nervous system pathways. Emerging research indicates that such compounds may have applications in treating neurodegenerative disorders by interacting with specific receptor subtypes without eliciting undesirable side effects.
The integration of machine learning algorithms into drug discovery pipelines has further accelerated the investigation of CAS no 2306248-19-9. By leveraging large datasets of molecular structures and their biological activities, researchers can rapidly screen potential candidates for efficacy against disease-causing targets. This approach has already led to the identification of novel analogs with enhanced binding affinities and improved selectivity profiles.
Another area where (3R,4S)-4-fluoro-1-methyl-3-piperidinamine hydrochloride shows promise is in antimicrobial applications. The fluoro-substituted piperidine scaffold disrupts bacterial cell wall synthesis by interfering with essential enzymatic pathways. Preliminary studies have demonstrated that this compound exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria alike. As antibiotic resistance continues to pose a global health threat, compounds like this offer a ray of hope for developing next-generation antimicrobial agents.
The synthetic methodologies employed in producing hydrochloride (1:2) salt form are worth mentioning for their innovation and efficiency. Continuous flow chemistry has emerged as a powerful tool for synthesizing complex molecules like this one under mild conditions that preserve stereochemical integrity. Such techniques not only improve yield but also reduce waste generation—a critical consideration in sustainable chemistry practices.
From a commercial perspective,CAS no 2306248-19-9 represents an investment opportunity for pharmaceutical companies looking to expand their pipeline into high-value therapeutic areas. Its unique structural features make it an attractive candidate for licensing agreements or collaborative research initiatives aimed at developing first-in-class drugs.
In conclusion,3-Piperidinamine, 4-fluoro-1-methyl-, hydrochloride (1:2), (3R,4S) stands as a testament to the ingenuity of modern chemical biology research. Its multifaceted applications—from oncology to neurology and antimicrobial therapy—underscore its significance as a lead compound worthy of further exploration by academic laboratories worldwide.
2306248-19-9 (3-Piperidinamine, 4-fluoro-1-methyl-, hydrochloride (1:2), (3R,4S)-) Related Products
- 1334472-27-3(4,4-difluoropiperidin-3-amine)
- 1785091-96-4(4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride)
- 194427-15-1(1-(Azetidin-3-yl)-4-fluoropiperidine dihydrochloride)
- 1781798-41-1(4,4-difluoro-1-methyl-piperidin-3-amine)
- 2306246-47-7((3S,4R)-4-fluoro-1-methylpiperidin-3-amine dihydrochloride)
- 477577-05-2
- 2306248-18-8(3-Piperidinamine, 4-fluoro-1-methyl-, (3R,4S)-)
- 1449117-63-8(1-(Azetidin-3-yl)-4-fluoropiperidine hydrochloride)
- 1545253-17-5(5-fluoro-1-methyl-piperidin-3-amine)
- 477576-90-2